Ulipristal-d3

• Molecular Formula: C28H35NO3
• Molecular Weight: 436.6 g/mol
• InChI: InChI=1S/C28H35NO3/c1-17(30)28(32)14-13-25-23-11-7-19-15-21(31)10-12-22(19)26(23)24(16-27(25,28)2)18-5-8-20(9-6-18)29(3)4/h5-6,8-9,15,23-25,32H,7,10-14,16H2,1-4H3/t23-,24+,25-,27-,28-/m0/s1/i3D3
• InChIKey: HKDLNTKNLJPAIY-CQZQNDRGSA-N

Ulipristal-d3: Deuterated Internal Standard

Ulipristal-d3 is a deuterium-labeled analog of Ulipristal, a selective progesterone receptor modulator (SPRM) . It is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays . The incorporation of three deuterium atoms at a non-exchangeable site on the molecule creates a mass shift of +3 Da relative to the unlabeled analyte (Ulipristal), enabling precise and accurate quantification in complex biological matrices such as human plasma [1].

Selection

Deuterated internal standard for LC-MS/MS bioanalysis

Workflow

Human plasma research matrix quantification

Advantage

Stable +3 Da mass shift for interference-free MRM

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source

Ulipristal-d3: Alternative IS Limitations

Generic substitution with non-deuterated Ulipristal or structurally similar internal standards like Levonorgestrel fails to meet the analytical requirements for accurate quantification. A validated LC-MS/MS method for Ulipristal acetate in human plasma, which used Ulipristal acetate-d3 as the internal standard (IS), demonstrated that the deuterated IS provided essential correction for matrix effects and sample-to-sample variability [1]. In contrast, methods using a non-deuterated analog such as Levonorgestrel may suffer from differential extraction recovery or ionization efficiency, leading to compromised accuracy and precision in bioanalytical assays [2].

! Non-deuterated ulipristal lacks the mass shift required for reliable matrix-effect correction and may compromise quantification accuracy.

! Levonorgestrel as a structural analog IS may exhibit different extraction recovery and ionization, leading to method imprecision in human plasma matrices.

! Labile deuterium labeling can lead to H/D exchange; only non-exchangeable labels ensure consistent response across sample preparation.

• [1] Peng C, Tang L, Wang K, Wang Y, Ding L. A novel LC-MS/MS method for the quantification of ulipristal acetate in human plasma: Application to a pharmacokinetic study in healthy Chinese female subjects. Int J Clin Pharmacol Ther. 2020;58:642-651. View Source
• [2] Rapid and sensitive determination of selective progesterone modulator ulipristal acetate in human plasma. Scilit. 2017. View Source

Ulipristal-d3: Performance Evidence

MS/MS Transition vs. Unlabeled Ulipristal

In a validated LC-MS/MS method for ulipristal acetate quantification in human plasma, the MRM transition for Ulipristal acetate-d3 (m/z 479.3 → 416.2) was used as the internal standard [1]. This transition differs from the unlabeled analyte (m/z 476.2 → 134.1) [1]. The distinct MS/MS fragment, enabled by deuterium labeling, allows for clear discrimination and accurate quantification without spectral overlap.

MS/MS Transition

Head-to-head

Ulipristal-d3: m/z 479.3 → 416.2
Unlabeled: m/z 476.2 → 134.1

+3 Da precursor shift, distinct product ion

Enables interference-free quantification in complex matrices.

LC-MS/MS, positive ESI; supports bioanalytical method specificity.

Evidence Dimension	MS/MS Transition (MRM)
Target Compound Data	m/z 479.3 → 416.2 (Ulipristal acetate-d3)
Comparator Or Baseline	m/z 476.2 → 134.1 (Ulipristal acetate, unlabeled)
Quantified Difference	Mass shift of +3 Da in precursor ion, different product ion
Conditions	LC-MS/MS with positive ion electrospray ionization

Why This Matters

The distinct MS/MS transition, resulting from the deuterium label, provides a unique and specific signal for the internal standard, enabling accurate and interference-free quantification of the target analyte in complex biological samples.

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source

Linearity and Sensitivity vs. Alternative IS

A validated LC-MS/MS method using Ulipristal acetate-d3 as an internal standard (IS) demonstrated a wide linear range of 0.300-300 ng/mL in human plasma [1]. In a separate validated method using Levonorgestrel as the internal standard, the linear dynamic range was 1-300 ng/mL with a higher LLOQ of 1 ng/mL [2].

Linearity & LLOQ

Cross-study comparable

0.300–300 ng/mL, LLOQ 0.300 ng/mL

vs Levonorgestrel IS: 1–300 ng/mL, LLOQ 1 ng/mL

3.3-fold lower LLOQ supports sensitive PK profiling.

Human plasma; sensitivity advantage context-dependent.

Evidence Dimension	Linearity and LLOQ
Target Compound Data	Linear range: 0.300-300 ng/mL; LLOQ: 0.300 ng/mL
Comparator Or Baseline	Linear range: 1-300 ng/mL; LLOQ: 1 ng/mL (using Levonorgestrel as IS)
Quantified Difference	3.3-fold lower LLOQ for method using Ulipristal-d3
Conditions	Human plasma, LC-MS/MS

Why This Matters

A lower LLOQ achieved with the deuterated internal standard allows for more sensitive detection and quantification, which is critical for accurately characterizing the pharmacokinetic profile of Ulipristal, especially at later time points or in low-dose studies.

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source
• [2] Rapid and sensitive determination of selective progesterone modulator ulipristal acetate in human plasma. Scilit. 2017. View Source

Deuterium Label Stability

Ulipristal-d3 is deuterated at a stable, non-exchangeable position (N-methyl group), minimizing the risk of deuterium loss during sample preparation and analysis [1]. In contrast, labeling at labile positions (e.g., adjacent to carbonyls or on heteroatoms) can lead to H/D exchange, resulting in inaccurate quantification .

Label Stability

Class-level

N-methyl group deuteration; non-exchangeable position.

Minimizes deuterium loss risk; robust for long-term studies.

Stability inference based on structure; verify under your preparation conditions.

Evidence Dimension	Deuterium Label Stability
Target Compound Data	Label on stable N-methyl group; minimal exchange expected
Comparator Or Baseline	Label on exchangeable site (e.g., alpha to carbonyl)
Quantified Difference	Not quantified, but based on established principles of deuterium exchange
Conditions	General LC-MS/MS sample preparation

Why This Matters

The stable label ensures consistent MS/MS signal and reliable quantification over time and across different sample matrices, a critical requirement for robust bioanalytical method validation and long-term pharmacokinetic studies.

• [1] SynZeal. Ulipristal D3 Product Page. 2024. View Source

Regulatory Compliance for ANDA/DMF

Ulipristal-d3 is supplied with detailed characterization data compliant with regulatory guidelines [1]. It is explicitly intended for use in analytical method development, method validation (AMV), and Quality Control (QC) applications for Abbreviated New Drug Applications (ANDA) or during commercial production of Ulipristal [1].

Regulatory Support

Supporting evidence

Detailed characterization data compliant with regulatory guidelines.

May facilitate method validation documentation for ANDA/DMF.

Supplier-reported; review specific regulatory submission requirements.

Evidence Dimension	Regulatory Compliance
Target Compound Data	Supplied with detailed characterization data compliant with regulatory guidelines; intended for ANDA/DMF filings
Comparator Or Baseline	Alternative non-deuterated internal standards may not have the same level of regulatory-focused documentation
Quantified Difference	Not applicable
Conditions	Pharmaceutical quality control and regulatory submission

Why This Matters

For pharmaceutical development and generic drug applications, the availability of a well-characterized, regulatory-compliant internal standard streamlines method validation and regulatory submission, reducing the burden on the analytical laboratory.

• [1] SynZeal. Ulipristal D3 Product Page. 2024. View Source

Ulipristal-d3 Application Scenarios

Pharmacokinetic Quantification in Plasma

Ulipristal-d3 is the preferred internal standard for LC-MS/MS methods quantifying Ulipristal acetate in human plasma to support pharmacokinetic studies [1]. The validated method using Ulipristal-d3 achieved a linear range of 0.300-300 ng/mL and was successfully applied to a study in healthy Chinese volunteers, demonstrating its utility in generating reliable PK data [1].

Analytical Method Validation for ANDA

Ulipristal-d3 is supplied with detailed characterization data compliant with regulatory guidelines, making it suitable for analytical method validation (AMV) and Quality Control (QC) applications required for Abbreviated New Drug Applications (ANDA) or commercial production of Ulipristal [2].

Bioequivalence Studies

The high sensitivity and wide linear range offered by LC-MS/MS methods using Ulipristal-d3 as an internal standard are essential for accurately determining Ulipristal concentrations in bioequivalence studies, where precise measurement of drug exposure (AUC and Cmax) is critical for regulatory approval [1].

Forced Degradation and Impurity Profiling

Ulipristal-d3 can be used as a reference standard in forced degradation studies to identify and quantify Ulipristal degradation products by LC-MS/MS [2]. Its use ensures accurate measurement of the parent compound even in the presence of structurally similar impurities or degradants.

Application

Selection Property

Validation Focus

PK research monitoring (human plasma)

Matrix-effect correction and LLOQ sensitivity

Accuracy/precision at low concentrations

Method validation documentation

Regulatory-compliant characterization data

Documentation completeness for ANDA/DMF context

Exposure-model validation studies

Wide linear range and stable IS response

Assay reproducibility across study time points

Forced degradation research

Spectral discrimination from degradants

Parent compound quantification in presence of impurities

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source
• [2] SynZeal. Ulipristal D3 Product Page. 2024. View Source